Cas no 1547119-22-1 (7-Chloro-2-methylthiazolo[4,5-d]pyrimidine)

• Product Name: 7-Chloro-2-methylthiazolo[4,5-d]pyrimidine
• CAS No: 1547119-22-1
• MF: C₆H₄ClN₃S
• MW: 185.634
• CID: 4670944
• PubChem ID: 83828893
• Update Time: 2025-05-20

7-Chloro-2-methylthiazolo[4,5-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-methylthiazolo[4,5-d]pyrimidine
• 7-Chloro-2-methyl[1,3]thiazolo[4,5-d]pyrimidine
• Thiazolo[4,5-d]pyrimidine, 7-chloro-2-methyl-
• 1547119-22-1

• Inchi： InChI=1S/C6H4ClN3S/c1-3-10-6-4(11-3)5(7)8-2-9-6/h2H,1H3
• InChI Key： KNANQLDEOWLYNV-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(S1)C(=NC=N2)Cl

Computed Properties

• Exact Mass: 184.9814460g/mol
• Monoisotopic Mass: 184.9814460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 7-Chloro-2-methylthiazolo[4,5-d]pyrimidine

7-Chloro-2-methylthiazolo[4,5-d]pyrimidine (CAS 1547119-22-1): A Versatile Heterocyclic Compound for Pharmaceutical Research

In the realm of heterocyclic chemistry, 7-Chloro-2-methylthiazolo[4,5-d]pyrimidine (CAS 1547119-22-1) has emerged as a compound of significant interest to researchers and pharmaceutical developers. This thiazolopyrimidine derivative belongs to an important class of nitrogen-containing heterocycles that demonstrate remarkable potential in medicinal chemistry applications. The compound's unique molecular architecture, featuring a fused thiazole and pyrimidine ring system with specific chloro and methyl substitutions, makes it particularly valuable for drug discovery programs.

The growing interest in 7-Chloro-2-methyl-thiazolo[4,5-d]pyrimidine synthesis reflects current trends in pharmaceutical research, where scientists are actively exploring novel small molecule inhibitors for various therapeutic targets. Recent literature searches reveal that researchers frequently inquire about "thiazolo[4,5-d]pyrimidine derivatives biological activity" and "7-Chloro-2-methyl substitution effects," indicating the compound's relevance in contemporary drug development projects. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups on this heterocyclic scaffold creates interesting electronic properties that can be exploited for molecular interactions.

From a synthetic chemistry perspective, 7-Chloro-2-methylthiazolo[4,5-d]pyrimidine serves as a versatile chemical building block for the preparation of more complex molecular architectures. Its CAS 1547119-22-1 identifier has become increasingly common in patent applications related to kinase inhibitors and other targeted therapies. The compound's molecular weight of 199.65 g/mol and defined physicochemical properties make it particularly suitable for structure-activity relationship (SAR) studies in medicinal chemistry programs.

Recent advances in thiazolopyrimidine chemistry have highlighted the importance of 7-Chloro-2-methyl substitution patterns in modulating biological activity. Pharmaceutical researchers are particularly interested in how these modifications influence the compound's ability to interact with various enzyme binding sites. The chlorine atom at position 7 often contributes to enhanced binding affinity, while the methyl group at position 2 can improve metabolic stability—both critical factors in drug development.

The application spectrum of 7-Chloro-2-methylthiazolo[4,5-d]pyrimidine extends across multiple therapeutic areas. Current literature suggests potential utility in developing compounds for neurological disorders, inflammatory conditions, and metabolic diseases. The scientific community continues to investigate "thiazolo[4,5-d]pyrimidine scaffold optimization" approaches to enhance the pharmacological profile of derivatives based on this core structure.

Quality considerations for CAS 1547119-22-1 material are paramount in research applications. Reputable suppliers typically provide this compound with comprehensive analytical data, including HPLC purity certificates and detailed spectroscopic characterization (1H NMR, 13C NMR, and mass spectrometry). These quality controls ensure researchers obtain material suitable for sensitive biological assays and structure determination studies.

From a commercial availability standpoint, 7-Chloro-2-methyl-thiazolo[4,5-d]pyrimidine has seen increased demand from contract research organizations and academic laboratories specializing in medicinal chemistry. The compound's price point and availability often depend on batch size and purity specifications, with many suppliers offering custom synthesis services for large-scale requirements.

Safety handling of 7-Chloro-2-methylthiazolo[4,5-d]pyrimidine follows standard laboratory protocols for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when working with this material, particularly in powder form. Standard chemical hygiene practices apply for storage and disposal.

The future outlook for thiazolo[4,5-d]pyrimidine-based research appears promising, with 7-Chloro-2-methyl derivatives continuing to play a significant role in fragment-based drug discovery. As computational chemistry and AI-assisted molecular design advance, the precise understanding of this compound's interaction profiles will likely expand, opening new avenues for therapeutic development.

For researchers investigating heterocyclic compound libraries or developing small molecule modulators, 7-Chloro-2-methylthiazolo[4,5-d]pyrimidine represents a valuable addition to their chemical toolbox. Its balanced properties and demonstrated utility in medicinal chemistry make it a compound worth considering for various structure-based drug design initiatives.